Cas no 2740-94-5 (1-Benzyl-3-methyl-2-thiourea)

1-Benzyl-3-methyl-2-thiourea structure
1-Benzyl-3-methyl-2-thiourea structure
Product Name:1-Benzyl-3-methyl-2-thiourea
CAS No:2740-94-5
MF:C9H12N2S
MW:180.269980430603
MDL:MFCD00004924
CID:257430
PubChem ID:2735489
Update Time:2025-04-19

1-Benzyl-3-methyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-methyl-N'-(phenylmethyl)-
    • 1-BENZYL-3-METHYL-2-THIOUREA
    • 1-benzyl-3-methylthiourea
    • 1-benzyl-3-methyl-thiourea
    • 1-methyl-3-benzylthiourea
    • 3-Benzyl-1-methylthiourea
    • N-Benzyl-N'-methyl-thioharnstoff
    • N-benzyl-N'-methylthiourea
    • NS00028298
    • SCHEMBL1396191
    • 1-methyl-3-(phenylmethyl)thiourea
    • EINECS 220-369-3
    • DTXSID70181830
    • A819054
    • UNII-XX5FUH5JS5
    • CAA74094
    • MFCD00004924
    • Thiourea, N-methyl-N'-(phenylmethyl)-
    • N-Benzyl-N'-methylthiourea #
    • 1-methyl-3-benzyl thiourea
    • FT-0634463
    • XX5FUH5JS5
    • 2740-94-5
    • N-METHYL-N'-(PHENYLMETHYL)THIOUREA
    • AKOS003715043
    • 1-Benzyl-3-methyl-2-thiourea
    • MDL: MFCD00004924
    • Inchi: 1S/C9H12N2S/c1-10-9(12)11-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,10,11,12)
    • InChI Key: GDUBTTXVKWIAKV-UHFFFAOYSA-N
    • SMILES: S=C(NC)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.07200
  • Monoisotopic Mass: 180.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.2A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 74 °C
  • Boiling Point: 281.7±33.0 °C at 760 mmHg
  • Flash Point: 124.2±25.4 °C
  • Refractive Index: 1.596
  • PSA: 56.15000
  • LogP: 2.06230
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Benzyl-3-methyl-2-thiourea Security Information

1-Benzyl-3-methyl-2-thiourea Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Benzyl-3-methyl-2-thiourea Pricemore >>

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